Cas no 1823573-91-6 (Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate)

Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate structure
1823573-91-6 structure
Product Name:Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate
CAS No:1823573-91-6
MF:C10H15NO2
MW:181.231602907181
CID:5705750
PubChem ID:130147475
Update Time:2023-10-15

Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate
    • EN300-1455268
    • 1823573-91-6
    • Methyl2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate
    • Acetic acid, 2-(8-azabicyclo[3.2.1]oct-3-ylidene)-, methyl ester
    • Inchi: 1S/C10H15NO2/c1-13-10(12)6-7-4-8-2-3-9(5-7)11-8/h6,8-9,11H,2-5H2,1H3
    • InChI Key: LBEWUPLTMYCEHW-UHFFFAOYSA-N
    • SMILES: O(C)C(/C=C1\CC2CCC(C\1)N2)=O

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.160±0.06 g/cm3(Predicted)
  • Boiling Point: 269.1±15.0 °C(Predicted)
  • pka: 10.49±0.20(Predicted)

Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate
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Enamine
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Enamine
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